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Compound of Interest

Compound Name: N-Dodecanoyl-d23-glycine

Cat. No.: B12415186

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential information and a step-by-step operational plan for
the disposal of N-Dodecanoyl-d23-glycine.

While a specific Safety Data Sheet (SDS) for N-Dodecanoyl-d23-glycine is not readily
available, information from the closely related compound, Glycine, and general principles of
laboratory safety provide a strong basis for its proper handling and disposal. Glycine is not
classified as a hazardous substance.[1][2] However, it is prudent to handle all laboratory
chemicals with care and to follow established protocols for chemical waste.

af | Physical ies (of Glycine)

Property Data Reference
Physical State Solid (powder) [3]
Appearance White [3]
Odor Odorless [3]
Solubility Soluble in water [3]
o Not a hazardous substance or
Hazard Classification ) [1]
mixture
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Experimental Protocol: Disposal of Solid N-
Dodecanoyl-d23-glycine

This protocol outlines the recommended procedure for the disposal of solid N-Dodecanoyl-

d23-glycine waste.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

Clearly labeled, sealable, and chemically compatible waste container.

Scoop or spatula.

Waste disposal tags or labels as required by your institution.

Procedure:

Wear Appropriate PPE: Before handling the chemical waste, ensure you are wearing safety
goggles, a lab coat, and nitrile gloves.

Prepare the Waste Container: Obtain a waste container that is compatible with chemical
waste and is clearly labeled. The label should include the chemical name ("N-Dodecanoyl-
d23-glycine"), the quantity, and the date of disposal.

Transfer the Solid Waste: Carefully scoop the solid N-Dodecanoyl-d23-glycine waste into
the designated waste container. Avoid creating dust.[3]

Seal the Container: Securely seal the lid of the waste container to prevent any spills or
release of the chemical.

Decontaminate Tools: Clean any tools used for the transfer, such as scoops or spatulas,
according to your laboratory's standard procedures.

Store for Pickup: Store the sealed waste container in a designated hazardous waste
accumulation area until it is collected by your institution's environmental health and safety
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(EHS) department. Do not place the container in regular laboratory trash.

o Documentation: Complete any necessary waste disposal forms or logs as required by your
institution.

Disposal of Empty N-Dodecanoyl-d23-glycine
Containers

Empty containers that once held N-Dodecanoyl-d23-glycine should also be disposed of
properly.

Procedure:

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water, given its
solubility) at least three times.

o Collect Rinsate: The rinsate should be collected and disposed of as chemical waste. Consult
your institution's EHS guidelines for the disposal of non-hazardous liquid chemical waste.

o Deface the Label: Completely remove or deface the original product label on the container.

» Dispose of Container: The clean, triple-rinsed, and unlabeled container can typically be
disposed of in the regular laboratory glass or plastic recycling, or as directed by your
institution's policies.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Dodecanoyl-d23-glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12415186?utm_src=pdf-body-img
https://www.benchchem.com/product/b12415186?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

1. fishersci.com [fishersci.com]

2. carlroth.com:443 [carlroth.com:443]

3. mmbio.byu.edu [mmbio.byu.edu]

 To cite this document: BenchChem. [Proper Disposal of N-Dodecanoyl-d23-glycine: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415186#n-dodecanoyl-d23-glycine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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